(3r,5r,7r)-N-(2-oxo-2-(2-phenylmorpholino)ethyl)adamantane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3r,5r,7r)-N-(2-oxo-2-(2-phenylmorpholino)ethyl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C23H30N2O3 and its molecular weight is 382.504. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Material Properties
Adamantane derivatives have been explored for their unique chemical and physical properties. The synthesis of such derivatives often involves reactions with adamantane-1-carboxylic acid and various amines or chlorides. For instance, research has demonstrated the synthesis of polyamides and polyimides incorporating adamantane moieties, highlighting their high thermal stability and mechanical strength. These materials exhibit high glass transition temperatures, making them suitable for advanced material applications due to their robustness and durability under thermal stress (Liaw, Liaw, & Chung, 1999).
Pharmaceutical Research
Adamantane structures have been widely investigated in pharmaceutical chemistry for their potential therapeutic benefits. The structural uniqueness of adamantane allows for the creation of compounds with specific biological activities. For instance, adamantane derivatives have been studied as 5-HT2 receptor antagonists, showing promise in the development of new medications with antiplatelet effects (Fujio et al., 2000).
Advanced Functional Materials
The inclusion of adamantane in polymers and other materials has been explored to enhance their properties. Adamantane-based polyimides and polyamides, for example, show remarkable solubility and thermal stability, suggesting their utility in high-performance applications. These materials benefit from the inherent robustness of the adamantane structure, contributing to their potential in electronics, coatings, and aerospace applications (Chern, Shiue, & Kao, 1998).
Properties
IUPAC Name |
N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]adamantane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N2O3/c26-21(25-6-7-28-20(15-25)19-4-2-1-3-5-19)14-24-22(27)23-11-16-8-17(12-23)10-18(9-16)13-23/h1-5,16-18,20H,6-15H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYLAGFXZBMDUSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)CNC(=O)C23CC4CC(C2)CC(C4)C3)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.